(5E)-5-[(4-methylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one

• IUPAC Name: 5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H9NOS2/c1-7-2-4-8(5-3-7)6-9-10(13)12-11(14)15-9/h2-6H,1H3,(H,12,13,14)
• InChI Key: RAXPMQHOSGNELK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2
• Molecular Formula: C11H9NOS2
• Molecular Weight: 235.3 g/mol

Description

(5E)-5-[(4-Methylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one is a thiazole derivative characterized by a conjugated system with a 4-methylphenyl substituent at the C5 position and a sulfanyl (-SH) group at C2. The (5E)-stereochemistry denotes the trans configuration of the methylidene group relative to the thiazolone core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-2-mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one typically involves the condensation of 4-methylbenzaldehyde with 2-mercapto-1,3-thiazol-4(5H)-one. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an appropriate solvent like ethanol or methanol. The reaction mixture is then refluxed for several hours to ensure complete condensation.

Industrial Production Methods

While specific industrial production methods for (5E)-2-mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, where the thiol group (-SH) is converted to a sulfonic acid group (-SO3H) using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can also be reduced, typically targeting the carbonyl group (C=O) to form alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the thiazole ring, where nucleophiles replace hydrogen atoms or other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anti-inflammatory and anticancer agent.

Mechanism of Action

The mechanism of action of (5E)-2-mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one is not fully understood, but it is believed to interact with various molecular targets and pathways:

Molecular Targets: Enzymes, receptors, and other proteins involved in biological processes.

Pathways Involved: Inhibition of specific enzymes or signaling pathways that contribute to its biological activities, such as antimicrobial or anticancer effects.

Comparison with Similar Compounds

Key Observations:

The 4-ethyl analog (S764582) shows preclinical efficacy against MXD3, suggesting alkyl chain length may optimize target binding . Electron-Withdrawing Groups (e.g., chloro, nitro): Increase electrophilicity, which may enhance reactivity but risk off-target interactions. Chloro-substituted analogs (e.g., CAS 13036-93-6) lack reported activity, possibly due to toxicity or poor solubility .

Core Modifications: Thiazolidinone vs. Thiazol-4-one: Thiazolidinones (e.g., S764582) feature a saturated thiazole ring, reducing planarity and altering binding kinetics compared to the unsaturated thiazol-4-one core of the target compound . Sulfanyl vs. Sulfanylidene: The 2-sulfanylidene group (C=S) in thiazolidinones may stabilize tautomeric forms, influencing hydrogen bonding and protein interactions .

For example, (Z)-5-(4-nitrobenzylidene) analogs show reduced antimicrobial activity compared to (E)-isomers .

Mechanistic and Pharmacological Insights

• MXD3 Pathway Targeting : The target compound and S764582 share a mechanism involving MXD3 inhibition, but the ethyl substituent in S764582 improves hydrophobic interactions in the binding cavity .
• PAINS Alerts : Structurally similar compounds (e.g., imidazol-4-one derivatives in ) are flagged as pan-assay interference compounds (PAINS), highlighting the need for rigorous selectivity assays when developing thiazolone-based therapeutics .

Biological Activity

(5E)-5-[(4-methylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one, a compound belonging to the thiazolidinone family, exhibits a variety of biological activities due to its unique structural characteristics. This article explores the compound’s pharmacological properties, including its antimicrobial, anticancer, and antioxidant activities, supported by recent research findings.

• IUPAC Name : (5E)-5-[(4-methylphenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one
• CAS Number : 33992-80-2
• Molecular Formula : C11H9NOS2
• Molecular Weight : 235.32 g/mol
• SMILES Notation : [H]N1C(=S)S\C(=C\C2=CC=C(C)C=C2)C1=O

Antimicrobial Activity

Studies have demonstrated that thiazolidinone derivatives exhibit significant antimicrobial properties. For instance, a series of synthesized thiazolidinone compounds were tested against various bacterial strains:

Compound	Bacterial Strains	MIC (µg/mL)
1	Staphylococcus aureus	10
2	Escherichia coli	20
3	Pseudomonas aeruginosa	15

These findings indicate that derivatives of thiazolidinones can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making them promising candidates for developing new antimicrobial agents .

Anticancer Activity

The anticancer potential of thiazolidinones has been extensively studied. Research indicates that these compounds can induce apoptosis in cancer cells through various mechanisms, including the generation of reactive oxygen species (ROS). A notable study evaluated the effects of thiazolidinone derivatives on A549 lung cancer cells:

Compound	Concentration (µM)	Effect on Cell Viability (%)
A	10	75
B	50	50
C	100	30

The results suggest a dose-dependent decrease in cell viability, highlighting the potential of thiazolidinones as anticancer agents .

Antioxidant Activity

Thiazolidinones have also been reported to exhibit antioxidant properties. A study assessed the DPPH radical scavenging activity of several thiazolidinone derivatives:

Compound	IC50 (mM)	CEAC Value
Compound 7	0.54 ± 0.01	0.137 ± 0.01
Compound 8	1.82 ± 0.05	<0.0014

These compounds displayed significant antioxidant activity compared to standard antioxidants like vitamin C, suggesting their potential use in preventing oxidative stress-related diseases .

Case Studies and Research Findings

• Antimicrobial Efficacy : In a comparative study involving various thiazolidinone derivatives, researchers found that specific modifications at the phenyl ring enhanced antimicrobial activity against resistant strains of bacteria such as MRSA and E. coli .
• Apoptosis Induction in Cancer Cells : A detailed investigation into the mechanism revealed that certain thiazolidinones increased ROS levels in cancer cells, leading to mitochondrial dysfunction and subsequent apoptosis .
• Synergistic Effects : Combining thiazolidinones with conventional antibiotics showed synergistic effects, enhancing the overall efficacy against bacterial infections while potentially reducing the required dosage of antibiotics .